Cas no 287176-63-0 (4-Quinolinecarbonylchloride, 6-bromo-2-chloro-)

• Product Name: 4-Quinolinecarbonylchloride, 6-bromo-2-chloro-
• CAS No: 287176-63-0
• MF: C₁₀H₄BrCl₂NO
• MW: 304.954859733582
• CID: 248702
• PubChem ID: 2735552
• Update Time: 2025-04-19

4-Quinolinecarbonylchloride, 6-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonylchloride, 6-bromo-2-chloro-
• 6-Bromo-2-chloroquinoline-4-carbonyl chloride
• 6-Brom-2-chlor-chinolin-4-carbonylchlorid
• 6-bromo-2-chloro-quinoline-4-carbonyl chloride
• OR1553
• DTXSID00370790
• YTTRIUMBROMIDE
• 6-bromo-2-chloroquinoline-4-carbonyl chloride, AldrichCPR
• 4-Quinolinecarbonyl chloride, 6-bromo-2-chloro-
• FT-0620972
• 6-bromo-2-chloro-4-quinolinecarbonyl chloride
• SCHEMBL2348562
• MFCD00124915
• A819551
• KEDNSMBVYXSBFC-UHFFFAOYSA-N
• 287176-63-0

• Inchi： 1S/C10H4BrCl2NO/c11-5-1-2-8-6(3-5)7(10(13)15)4-9(12)14-8/h1-4H
• InChI Key： KEDNSMBVYXSBFC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=O)Cl)C=C(N=2)Cl

Computed Properties

• Exact Mass: 302.88500
• Monoisotopic Mass: 302.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.78
• Melting Point: 140 °C
• Boiling Point: 393.5°Cat760mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.683
• PSA: 29.96000
• LogP: 4.02970

4-Quinolinecarbonylchloride, 6-bromo-2-chloro- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34